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Compound of Interest

Compound Name: 2-Fluoro-5-nitropyridine

Cat. No.: B1295090

An In-depth Technical Guide to 2-Fluoro-5-nitropyridine

Introduction

2-Fluoro-5-nitropyridine, identified by its CAS number 456-24-6, is a significant heterocyclic
organic compound widely utilized as a key intermediate in the pharmaceutical, agrochemical,
and specialty chemical industries.[1] Its unique molecular structure, featuring both a fluorine
atom and a nitro group on a pyridine ring, imparts distinctive reactivity that makes it a valuable
building block in complex organic synthesis.[1] This guide provides a comprehensive overview
of its molecular structure, physicochemical properties, experimental protocols, and safety
information, tailored for researchers and professionals in drug development and chemical
synthesis.

Molecular Structure and Identification

The structure of 2-Fluoro-5-nitropyridine consists of a pyridine ring substituted with a fluorine
atom at position 2 and a nitro group (NO3z) at position 5. The fluorine atom enhances the
molecule's stability and influences its electronic properties, while the nitro group increases its
electrophilic nature, making the compound a versatile reagent for various chemical
transformations.[1]

Molecular Structure of 2-Fluoro-5-nitropyridine

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2-fluoro-5-nitropyridine[2][3]
CAS Number 456-24-6[1][2][3][41[5][6]
Molecular Formula CsH3FN202[1][2][3][4][6]

5-nitro-2-fluoropyridine, 6-Fluoro-3-

Synonyms i idi
nitropyridine[1][2][4]

InChl Key XOZAINLUAODXSP-UHFFFAOYSA-N[2][3]

| SMILES | C1=CC(=NC=C1--INVALID-LINK--[O-])F[2] |

Physicochemical Properties

2-Fluoro-5-nitropyridine is typically a colorless to light yellow liquid or a white powder, with a
purity often exceeding 98-99%.[1][4][7] Its properties make it suitable for a variety of reaction
conditions, though it is noted to be moisture-sensitive.[2][5]

Table 2: Physicochemical Data

Property Value Citation(s)

Molecular Weight 142.09 g/mol [31[4]1[5][6]

Colorless to light yellow liquid
Appearance , [L]5171e81el
or white powder

Melting Point 17°Cto 21°C [2][5][9]
Boiling Point 86°C to 87°C at 7 mmHg [2][6]
Density ~1.41 - 1.439 g/cm3 [1121[71191
Refractive Index ~1.525-1.538 [1][21[71[9]
Solubility Slightly soluble in water [21[61[9]
Flash Point ~97.5°C - 103.8°C [1][9]
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| Vapor Pressure | 0.0686 mmHg at 25°C |[9] |

Reactivity and Applications

The primary utility of 2-Fluoro-5-nitropyridine stems from its role as a versatile
pharmaceutical intermediate.[1][6] The electron-withdrawing nitro group activates the pyridine
ring for nucleophilic aromatic substitution, where the fluorine atom at the C-2 position acts as
an excellent leaving group. This reactivity allows for the introduction of various functional
groups, which is a critical step in the synthesis of many active pharmaceutical ingredients
(APIs).[10]

Beyond pharmaceuticals, it also serves as an intermediate in the production of agrochemicals
and other specialty chemicals.[1]

2-Fluoro-5-nitropyridine + Nucleophile (Nu-)

Nucleophilic
Aromatic Substitution

Fluoride (F-) displacement

Y

Substituted 5-nitropyridine
(API Precursor)

Click to download full resolution via product page

General Reaction Pathway for 2-Fluoro-5-nitropyridine

Experimental Protocols
Synthesis of 2-Fluoro-5-nitropyridine

A common laboratory-scale synthesis involves the halogen exchange reaction of 2-chloro-5-
nitropyridine with a fluoride salt.[6][11]
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Protocol:

Reaction Setup: A mixture of 5-nitro-2-chloropyridine (1.0 eq) and anhydrous potassium
fluoride (3.0 eq) is prepared in a solvent system of sulfolane and benzene.[6][11]

e Initial Stirring: The mixture is stirred at room temperature for approximately 20 minutes.[6]
[11]

e Solvent Removal: Benzene is removed from the reaction mixture by distillation.[6][11]
e Heating: The resulting mixture is heated to 150°C and maintained for 12 hours.[6]

o Workup: After cooling to room temperature, water is added. The desired product is then
separated from the aqueous solution via steam distillation.[6]

o Extraction and Isolation: The distillate is extracted with diethyl ether. The combined organic
layers are dried over sodium sulfate (Na2S0a4), and the solvent is removed by concentration
to yield 2-Fluoro-5-nitropyridine as a water-white oil.[6]

An alternative synthetic route involves the nitration of 5-fluoro-2-amino-pyridine using
concentrated sulfuric acid and hydrogen peroxide at low temperatures.[12]
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Workflow for Synthesis from 2-chloro-5-nitropyridine
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Analytical Characterization

The identity and purity of 2-Fluoro-5-nitropyridine are typically confirmed using standard

analytical techniques. Commercial suppliers often provide documentation including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR and °F NMR data are
available for structural confirmation.[3][13]

High-Performance Liquid Chromatography (HPLC)

Liquid Chromatography-Mass Spectrometry (LC-MS)[4]

Safety and Handling

2-Fluoro-5-nitropyridine is classified as a hazardous chemical and requires careful handling.

[5]

Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[2][5][9] It may
also cause respiratory irritation.[2][5]

Precautions for Safe Handling: Handle in a well-ventilated place.[9] Wear appropriate
personal protective equipment (PPE), including protective gloves, clothing, and eye/face
protection.[5][9] Avoid contact with skin and eyes and prevent the formation of dust and
aerosols.[9][14]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[2][5][9] The compound is moisture-sensitive and should be stored under an inert gas.
[2][5] Keep away from incompatible materials such as strong oxidizing agents.[2][5]

First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek
medical attention.[5]

o Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists, get
medical advice.[5]
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o Inhalation: Move the victim to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention.[5]

o Ingestion: If swallowed, rinse the mouth and call a poison center or doctor if you feel
unwell.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295090#molecular-structure-and-weight-of-2-fluoro-
5-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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